Cas no 1806850-52-1 (Methyl 2-bromo-5-cyano-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-bromo-5-cyano-3-(trifluoromethyl)benzoate
• CAS No: 1806850-52-1
• MF: C₁₀H₅BrF₃NO₂
• MW: 308.051412343979
• CID: 4954506
• Update Time: 2025-06-26

Methyl 2-bromo-5-cyano-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-cyano-3-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5BrF3NO2/c1-17-9(16)6-2-5(4-15)3-7(8(6)11)10(12,13)14/h2-3H,1H3
• InChI Key： VKJGFQZBEMPHST-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CC(C#N)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-5-cyano-3-(trifluoromethyl)benzoate

Introduction to Methyl 2-bromo-5-cyano-3-(trifluoromethyl)benzoate (CAS No. 1806850-52-1)

Methyl 2-bromo-5-cyano-3-(trifluoromethyl)benzoate, identified by its CAS number 1806850-52-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include bromine, cyano, and trifluoromethyl substituents. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural composition of Methyl 2-bromo-5-cyano-3-(trifluoromethyl)benzoate imparts distinct reactivity patterns, which are highly advantageous in medicinal chemistry. The presence of the bromine atom at the 2-position enhances its utility as a substrate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic frameworks. Additionally, the cyano group at the 5-position and the trifluoromethyl group at the 3-position introduce electron-withdrawing effects, influencing the electronic properties of the molecule and its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Methyl 2-bromo-5-cyano-3-(trifluoromethyl)benzoate has emerged as a key building block in this endeavor. Its structural motifs are frequently incorporated into drug candidates targeting various diseases, including cancer, inflammation, and infectious disorders. The trifluoromethyl group, in particular, is well-documented for its ability to improve metabolic stability and binding affinity to biological receptors.

One of the most compelling aspects of Methyl 2-bromo-5-cyano-3-(trifluoromethyl)benzoate is its versatility in synthetic chemistry. Researchers have leveraged its reactivity to develop novel pathways for constructing complex molecules. For instance, studies have demonstrated its utility in generating substituted benzoates with tailored biological activities. These derivatives have shown promise in preclinical studies as inhibitors of key enzymes involved in disease pathways.

The cyano group in Methyl 2-bromo-5-cyano-3-(trifluoromethyl)benzoate also plays a crucial role in modulating the pharmacological properties of derived compounds. The cyano moiety can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Furthermore, it can be further functionalized through reduction or hydrolysis to introduce additional pharmacophores. This adaptability makes it an indispensable tool for medicinal chemists seeking to optimize drug-like properties.

Recent advancements in computational chemistry have further highlighted the importance of Methyl 2-bromo-5-cyano-3-(trifluoromethyl)benzoate. Molecular modeling studies have revealed that derivatives of this compound can effectively interact with specific protein targets, suggesting their potential as therapeutic agents. These insights have guided the design of novel molecules with improved pharmacokinetic profiles and target specificity.

The agrochemical sector has also benefited from the use of Methyl 2-bromo-5-cyano-3-(trifluoromethyl)benzoate. Its structural features make it a suitable precursor for developing novel pesticides and herbicides. These compounds are designed to target specific pests while minimizing environmental impact. The trifluoromethyl group, in particular, contributes to the bioactivity and stability of agrochemicals, ensuring their effectiveness over extended periods.

In conclusion, Methyl 2-bromo-5-cyano-3-(trifluoromethyl)benzoate (CAS No. 1806850-52-1) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity patterns make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.